(2S,4R)-Tert-butyl 2-(hydroxymethyl)-4-(methylsulfonyloxy)pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl (2S,4R)-2-(hydroxymethyl)-4-methylsulfonyloxypyrrolidine-1-carboxylate
• InChI: InChI=1S/C11H21NO6S/c1-11(2,3)17-10(14)12-6-9(5-8(12)7-13)18-19(4,15)16/h8-9,13H,5-7H2,1-4H3/t8-,9+/m0/s1
• InChI Key: GBUOWVDRNWNHOE-DTWKUNHWSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(CC1CO)OS(=O)(=O)C
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@@H](C[C@H]1CO)OS(=O)(=O)C
• Molecular Formula: C11H21NO6S
• Molecular Weight: 295.35 g/mol

Description

(2S,4R)-Tert-butyl 2-(hydroxymethyl)-4-(methylsulfonyloxy)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C11H21NO6S and its molecular weight is 295.35. The purity is usually 95%.
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Scientific Research Applications

Organocatalysis

• The chiral pyrrolidine scaffold in this compound makes it an excellent candidate for organocatalysis. Researchers have utilized it as a catalyst in asymmetric reactions, such as Michael additions, aldol reactions, and Mannich reactions. .

Synthesis routes and methods

Procedure details

4-(Methanesulfonyloxy)pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester (1.972 g) was dissolved in tetrahydrofuran (40 ml), and lithium borohydride (300 mg) was added thereto. The reaction mixture was stirred at room temperature overnight, additional lithium borohydride (1000 mg) was added, and the mixture was stirred at room temperature for 2 hours. 1 N Hydrochloric acid was added to the reaction solution, and then was extracted with ethyl acetate. The organic layer was dried over anhydrous magnesium sulfate, filtered, and the filtrate was concentrated under reduced pressure to give 1.715 g of the title compound.